2-(5-methylthiophen-2-yl)-1,3-benzothiazol-6-amine
Overview
Description
2-(5-methylthiophen-2-yl)-1,3-benzothiazol-6-amine, also known as MTBT, is an organic compound with a variety of scientific applications. It is a heterocyclic compound, which means that it contains two or more different types of atoms in its ring structure. The compound has a sulfur atom and a nitrogen atom in its ring structure, and is composed of five carbon atoms and two nitrogen atoms. MTBT has a variety of uses in research, from biochemistry to drug design.
Scientific Research Applications
2-(5-methylthiophen-2-yl)-1,3-benzothiazol-6-amine has a variety of scientific applications in research. It is used as a reagent in the synthesis of various compounds, such as drugs and polymers. It is also used as a catalyst in organic reactions, and as a ligand in coordination chemistry. In addition, this compound is used in the synthesis of dyes, pigments, and other materials. It is also used as a reagent in the synthesis of amino acids and peptides.
Mechanism of Action
The mechanism of action of 2-(5-methylthiophen-2-yl)-1,3-benzothiazol-6-amine is not well understood. However, it is known that the compound binds to certain molecules in the body and affects their function. Specifically, this compound binds to certain receptors in the body, such as the serotonin and dopamine receptors, and affects their activity. This can lead to changes in the body's physiological and biochemical processes.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to affect the activity of certain enzymes, such as the cytochrome P450 enzymes, which are involved in the metabolism of drugs. It has also been shown to affect the activity of certain hormones, such as melatonin and serotonin. In addition, this compound has been shown to affect the activity of certain neurotransmitters, such as dopamine and norepinephrine.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(5-methylthiophen-2-yl)-1,3-benzothiazol-6-amine in laboratory experiments is its low cost and availability. It is relatively easy to obtain and is relatively inexpensive compared to other compounds. However, there are some limitations to using this compound in laboratory experiments. One of the main limitations is that it is not very stable and may degrade over time. In addition, it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are a variety of potential future directions for the use of 2-(5-methylthiophen-2-yl)-1,3-benzothiazol-6-amine in research. One potential direction is the use of this compound in drug design. By understanding the mechanism of action of this compound, researchers may be able to design drugs that target specific receptors in the body. Another potential direction is the use of this compound in the synthesis of polymers and other materials. By understanding the structure of this compound, researchers may be able to design polymers with specific properties. Finally, this compound could be used in the synthesis of amino acids and peptides, which could be used in the development of new drugs.
Synthesis Methods
The synthesis of 2-(5-methylthiophen-2-yl)-1,3-benzothiazol-6-amine is relatively simple and can be done using two different methods. The first method is the direct synthesis of this compound from its starting materials. This involves the reaction of an amine and a thiophene derivative in an acidic medium. The second method is the synthesis of this compound from its precursors, which involves the reaction of a thiophene derivative and a benzothiazole derivative in an acidic medium. In both cases, the reaction is catalyzed by a strong acid such as sulfuric acid or hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-methylthiophen-2-yl)-1,3-benzothiazol-6-amine involves the reaction of 2-aminothiophenol with 2-bromo-5-methylbenzoic acid, followed by cyclization with ammonium thiocyanate and reduction with sodium dithionite.", "Starting Materials": [ "2-aminothiophenol", "2-bromo-5-methylbenzoic acid", "ammonium thiocyanate", "sodium dithionite" ], "Reaction": [ "Step 1: 2-aminothiophenol is reacted with 2-bromo-5-methylbenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the intermediate 2-(5-methylthiophen-2-yl)-1,3-benzothiazole-6-carboxylic acid.", "Step 2: The intermediate is then cyclized with ammonium thiocyanate in the presence of a base such as triethylamine to form the desired product, 2-(5-methylthiophen-2-yl)-1,3-benzothiazol-6-amine.", "Step 3: The final step involves the reduction of the nitro group to an amine using sodium dithionite in the presence of a base such as sodium hydroxide." ] } | |
CAS RN |
1490216-15-3 |
Molecular Formula |
C12H10N2S2 |
Molecular Weight |
246.4 |
Purity |
95 |
Origin of Product |
United States |
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